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Compound of Interest

Compound Name: Isradipine-d3

Cat. No.: B602481

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage protocols for
Isradipine-d3, a deuterated analog of the dihydropyridine calcium channel blocker, Isradipine.
Given the limited availability of data specific to the deuterated form, this document leverages
information from its non-deuterated counterpart, Isradipine, to establish safe and effective
laboratory practices. Isradipine-d3 is often utilized as an internal standard in pharmacokinetic
studies due to its similar chemical properties and distinct mass.

General Information

Property Value

4-(4-Benzofurazanyl)-1,4-dihydro-2,6-dimethyl-
Chemical Name 3,5-pyridinedicarboxylic Acid Methyl-d3 1-
Methylethyl Ester

Isrodipine-d3, PN-200-110-d3, Clivoten-d3,

Synonyms DynaCirc-d3, Esradin-d3, Lomir-d3, Prescal-d3
Molecular Formula C19H18D3N30s

Molecular Weight 374.41 g/mol (approx.)

CAS Number 1189959-59-8[1]
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Storage and Stability

Proper storage is critical to maintain the integrity and stability of Isradipine-d3. The following

guidelines are based on recommendations for Isradipine.

Condition

Recommendation

Rationale

Temperature

Store at room temperature or

refrigerated.[2]

Stability testing indicates that
the product can be shipped
without cooling measures.[3]
Long-term storage at
controlled room temperature or
under refrigeration is
recommended to ensure

stability.

Light

Protect from light.

Isradipine is known to be
photo-unstable.[4] Exposure to

light can lead to degradation.

Air

Store in a tightly sealed

container.

Minimizes exposure to
moisture and atmospheric

contaminants.

Handling and Safety Precautions

Isradipine is classified as toxic if swallowed and may cause damage to organs through

prolonged or repeated exposure.[5] It is also very toxic to aquatic life with long-lasting effects.

[5] Researchers should adhere to the following safety protocols.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2] If dust is generated, use a particle filter.
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Engineering Controls:

o Ensure adequate ventilation in areas where Isradipine-d3 is handled.[6]
e Avoid the formation of dust.[2]

Hygiene Measures:

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke when using this product.[5]

e Avoid release to the environment.[5]

Solubility Data

The solubility of Isradipine provides a strong indication of the expected solubility for Isradipine-
d3.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 18.57 50
Ethanol 7.43 20

Data is for Isradipine and is based on a molecular weight of 371.39 g/mol .

Mechanism of Action: L-type Calcium Channel
Blockade

Isradipine, and by extension Isradipine-d3, functions as a potent and selective L-type voltage-
gated calcium channel blocker.[3] It primarily exerts its effects on vascular smooth muscle,
leading to vasodilation and a reduction in blood pressure.[7][8]
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Caption: Mechanism of action of Isradipine-d3 as an L-type calcium channel blocker.

Experimental Protocol: Use of Isradipine-d3 as an
Internal Standard

The following is a representative protocol for the use of Isradipine-d3 as an internal standard
in the quantification of Isradipine in plasma samples by liquid chromatography-tandem mass
spectrometry (LC-MS/MS). This protocol is adapted from a study on Isradipine
pharmacokinetics.[9]
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Start: Plasma Sample Collection

Thaw plasma samples to room temperature

Y

Aliquot 50 pL of plasma

Y

Add 5 pL of Isradipine-d3 internal standard solution (30 ng/mL)

Y

Add 95 pL of methanol for protein precipitation

Y

Vortex the mixture

Y

Centrifuge at 4,600 x g for 5 minutes

Y

Collect the supernatant

\

Analyze by LC-MS/MS

Y

Quantify Isradipine concentration relative to Isradipine-d3

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for plasma sample preparation using Isradipine-d3 as an internal standard.
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Disclaimer: This document is intended for informational purposes for research and
development professionals. Always refer to the specific Safety Data Sheet (SDS) provided by
the supplier for the most accurate and up-to-date information. All laboratory work should be
conducted by trained personnel in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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